molecular formula C30H24Cl3N6Ru B1229596 Tris(2,2'-bipyridine)ruthenium III CAS No. 28277-46-5

Tris(2,2'-bipyridine)ruthenium III

Cat. No. B1229596
CAS RN: 28277-46-5
M. Wt: 676 g/mol
InChI Key: SIDCPPUYOKZTEY-UHFFFAOYSA-K
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Description

Tris(2,2'-bipyridine)ruthenium III, also known as Tris(2,2'-bipyridine)ruthenium III, is a useful research compound. Its molecular formula is C30H24Cl3N6Ru and its molecular weight is 676 g/mol. The purity is usually 95%.
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properties

CAS RN

28277-46-5

Molecular Formula

C30H24Cl3N6Ru

Molecular Weight

676 g/mol

IUPAC Name

2-pyridin-2-ylpyridine;ruthenium(3+);trichloride

InChI

InChI=1S/3C10H8N2.3ClH.Ru/c3*1-3-7-11-9(5-1)10-6-2-4-8-12-10;;;;/h3*1-8H;3*1H;/q;;;;;;+3/p-3

InChI Key

SIDCPPUYOKZTEY-UHFFFAOYSA-K

SMILES

C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.[Cl-].[Cl-].[Cl-].[Ru+3]

Canonical SMILES

C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.[Cl-].[Cl-].[Cl-].[Ru+3]

synonyms

Ru(III)-tris(bipyridyl)
ruthenium III tris(2,2'-bipyridine)
tris(2,2'-bipyridine)ruthenium III
tris(2,2'-bipyridyl)ruthenium(III)

Origin of Product

United States

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